Cas no 550364-01-7 (3-(2H-triazol-4-yl)benzonitrile)
550364-01-7 structure
Product Name:3-(2H-triazol-4-yl)benzonitrile
CAS No:550364-01-7
MF:C9H6N4
MW:170.170740604401
MDL:MFCD08275073
CID:943244
Update Time:2025-04-19
3-(2H-triazol-4-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(2H-1,2,3-Triazol-4-yl)benzonitrile
- 3-(1h-1,2,3-triazol-4-yl)benzonitrile and 3-(2h-1,2,3-triazol-4-yl)benzonitrile
- 3-(2H-triazol-4-yl)benzonitrile
- 3-(1H-1,2,3-triazol-4-yl)benzonitrile
- AK116365
- Benzonitrile, 3-(1H-1,2,3-triazol-4-yl)-
- 2C9H6N4
- WTEOJKCYXGSBQC-UHFFFAOYSA-N
- BDBM50391365
- FCH3748825
- AB0020069
- 3-(1H-1,2,3-Triazole-4-yl)benzonitrile
- AX8079016
- V0804
- J3.574.418E
- 3-(1H-(1,2,3)Triaz
-
- MDL： MFCD08275073
- Inchi： 1S/C9H6N4/c10-5-7-2-1-3-8(4-7)9-6-11-13-12-9/h1-4,6H,(H,11,12,13)
- InChI Key： WTEOJKCYXGSBQC-UHFFFAOYSA-N
- SMILES： N1=C(C=NN1)C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 340.11800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Topological Polar Surface Area: 65.4
Experimental Properties
- PSA: 130.72000
- LogP: 2.68676
3-(2H-triazol-4-yl)benzonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
3-(2H-triazol-4-yl)benzonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(2H-triazol-4-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123052-1g |
3-(2H-1,2,3-triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 1g |
$324 | 2021-06-17 | |
| Alichem | A019097040-250mg |
3-(2H-1,2,3-Triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 250mg |
$230.86 | 2023-09-01 | |
| Alichem | A019097040-1g |
3-(2H-1,2,3-Triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 1g |
$612.85 | 2023-09-01 | |
| Ambeed | A422833-100mg |
3-(2H-1,2,3-Triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 100mg |
$59.00 | 2022-03-01 | |
| Ambeed | A422833-250mg |
3-(2H-1,2,3-Triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 250mg |
$92.00 | 2022-03-01 | |
| Ambeed | A422833-1g |
3-(2H-1,2,3-Triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 1g |
$230.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG664-200mg |
3-(2H-triazol-4-yl)benzonitrile |
550364-01-7 | 95+% | 200mg |
455.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG664-50mg |
3-(2H-triazol-4-yl)benzonitrile |
550364-01-7 | 95+% | 50mg |
182.0CNY | 2021-07-10 | |
| Chemenu | CM123052-250mg |
3-(2H-1,2,3-triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM123052-1g |
3-(2H-1,2,3-triazol-4-yl)benzonitrile |
550364-01-7 | 95% | 1g |
$*** | 2023-05-30 |
3-(2H-triazol-4-yl)benzonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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